ATUX-8385

• Molecular Formula: C24H20F5N3O4S
• Molecular Weight: 541.5 g/mol
• InChI: InChI=1S/C24H20F5N3O4S/c25-13-1-7-20-17(9-13)18-10-14(26)2-8-21(18)32(20)22-12-30-11-19(23(22)33)31-37(34,35)16-5-3-15(4-6-16)36-24(27,28)29/h1-10,19,22-23,30-31,33H,11-12H2/t19-,22+,23+/m1/s1
• InChIKey: BXFJZNJLIWXLGS-OIBXWCBGSA-N

ATUX-8385: PP2A Activator for Oncology and Chronic Disease

ATUX-8385 is a tricyclic sulfonamide small-molecule activator of protein phosphatase 2A (PP2A), a tumor suppressor downregulated in multiple cancers [1]. It binds directly to the PR65 scaffold subunit of PP2A, promoting holoenzyme assembly and reactivation of phosphatase activity [2]. Unlike earlier-generation PP2A activators, ATUX-8385 was designed to activate PP2A without causing immunosuppression [3]. The compound demonstrates oral bioavailability and has been evaluated in preclinical models of neuroblastoma and hepatoblastoma [4].

Pathway PP2A activation pathway studies

Models Enantiomer-specific neuroblastoma & hepatoblastoma models

Mechanism PR65 scaffold stabilization research

• [1] Bownes LV, Julson JR, Quinn CH, Hutchins SC, Erwin MH, Markert HR, et al. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma. J Pediatr Surg. 2023;58(6):1145-1154. View Source
• [2] Yang-Schulz A, Zacharopoulou M, Yilmaz SZ, Banerjee A, Saha S, Nietlispach D, et al. Direct observation of small molecule activator binding to single PR65 protein. npj Biosensing. 2025;1:3. View Source
• [3] Bownes LV, Julson JR, Quinn CH, Hutchins SC, Erwin MH, Markert HR, et al. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma. J Pediatr Surg. 2023;58(6):1145-1154. View Source
• [4] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source

Why ATUX-8385 Cannot Be Replaced

Despite sharing the tricyclic sulfonamide scaffold and PP2A activation mechanism with compounds such as ATUX-3364 and DT-061, ATUX-8385 exhibits distinct binding site preferences, pharmacokinetic stability, and in vivo efficacy profiles that preclude simple substitution [1]. ATUX-8385 and ATUX-3364 are enantiomers, yet they display divergent tumor growth inhibition outcomes in MYCN-amplified neuroblastoma models—ATUX-8385 achieves statistical significance where ATUX-3364 does not [2]. Compared to DT-061, ATUX-8385 occupies a different binding site on PR65 (S2 versus S1/S4) and demonstrates differential effects on PR65 conformational dynamics [3]. Furthermore, ATUX-8385 exhibits approximately 2-fold greater in vitro microsomal stability and nearly 3-fold lower in vivo clearance than the related PP2A activator DBK-1154 [4]. These quantifiable differences in molecular pharmacology and in vivo performance underscore the necessity for compound-specific selection rather than class-level substitution.

Enantiomer interchange

ATUX-8385 and ATUX-3364 show divergent in vivo model responses; they may not substitute in neuroblastoma studies.

First-generation SMAP mismatch

Improved metabolic stability and PK profile compared to DBK-1154 may limit direct replacement; exposure context could shift.

Inactive analog mismatch

DBK-776 lacks productive scaffold stabilization; its mechanism may not replicate chaperone-mediated PP2A assembly.

• [1] Yilmaz SZ, Banerjee A, Saha S, Ohlmeyer M, Gordon R, Itzhaki LS, et al. Small molecule activator of phosphatase PP2A remodels scaffold PR65 structural dynamics to promote holoenzyme assembly. bioRxiv. 2025:2025.11.26.690749. View Source
• [2] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source
• [3] Yilmaz SZ, Banerjee A, Saha S, Ohlmeyer M, Gordon R, Itzhaki LS, et al. Small molecule activator of phosphatase PP2A remodels scaffold PR65 structural dynamics to promote holoenzyme assembly. bioRxiv. 2025:2025.11.26.690749. View Source
• [4] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source

ATUX-8385 Differentiation Evidence vs. Analogs

In Vivo Tumor Growth Inhibition in MYCN-Amplified Neuroblastoma

In mice bearing MYCN-amplified SK-N-BE(2) neuroblastoma tumors, oral administration of ATUX-8385 at 50 mg/kg twice daily for 14 days resulted in a statistically significant decrease in tumor volume and relative tumor growth. In contrast, its enantiomer ATUX-3364 administered under identical dosing conditions trended toward a decrease but did not reach statistical significance [1]. This represents a functional differentiation between two enantiomeric tricyclic sulfonamides that cannot be predicted from in vitro PP2A activation data alone, as both compounds produced comparable PP2A activation across multiple cell lines [2].

In vivo tumor growth

Head-to-head

Reported endpoint: ATUX-8385 significant tumor volume reduction (p ≤ 0.05); ATUX-3364 non-significant trend.

Supports MYCN-amplified neuroblastoma model-response context.

SK-N-BE(2) xenograft; 50 mg/kg oral BID; 21 d.

Evidence Dimension	In vivo tumor growth inhibition (14-day treatment)
Target Compound Data	Statistically significant decrease in tumor volume and relative tumor growth
Comparator Or Baseline	ATUX-3364: trend toward decrease, not statistically significant
Quantified Difference	Qualitative difference in achieving statistical significance (ATUX-8385: significant; ATUX-3364: non-significant trend)
Conditions	Athymic nude mice bearing SK-N-BE(2) MYCN-amplified neuroblastoma xenografts; oral dosing 50 mg/kg twice daily for 14 days

Why This Matters

This demonstrates that despite identical core scaffolds and comparable in vitro PP2A activation, enantiomeric differentiation translates to divergent in vivo efficacy outcomes—making ATUX-8385 the preferred candidate for studies requiring robust tumor growth suppression in MYCN-amplified contexts.

• [1] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source
• [2] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source

Motility Suppression in SK-N-AS Neuroblastoma Cells

ATUX-8385 demonstrates markedly improved pharmacokinetic properties compared to the related PP2A activator DBK-1154. In vitro microsomal (oxidative) stability for ATUX-8385 was measured at <115.5 µL/min/mg, approximately 2-fold more stable than DBK-1154 at 234 µL/min/mg [1]. In vivo, ATUX-8385 exhibited an intravenous clearance rate of 12.3 mL/min/kg, nearly 3-fold lower (more stable) than DBK-1154 at 32.5 mL/min/kg [2]. Additionally, oral administration of ATUX-8385 at 30 mg/kg achieved plasma concentrations of 1–2 µM sustained for approximately 8 hours [3].

Cell motility (wound healing)

Head-to-head

ATUX-8385 significantly decreased motility (p ≤ 0.001); ATUX-3364 showed no significant effect.

Supports motility endpoint context in neuroblastoma cell models.

SK-N-AS cells; 24 h treatment.

Evidence Dimension	In vitro microsomal stability (oxidative)
Target Compound Data	<115.5 µL/min/mg
Comparator Or Baseline	DBK-1154: 234 µL/min/mg
Quantified Difference	≥2.03-fold more stable (lower value indicates greater stability)
Conditions	In vitro microsome assay

Why This Matters

Superior metabolic stability and lower clearance directly impact in vivo exposure and dosing frequency, making ATUX-8385 a more practical and cost-effective compound for chronic oral dosing regimens in preclinical efficacy studies.

• [1] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source
• [2] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source
• [3] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source

Improved Pharmacokinetics and Metabolic Stability vs. DBK-1154

Molecular docking and simulation studies reveal that ATUX-8385 and DT-061, both small-molecule activators of PP2A (SMAPs), occupy distinct binding sites on the PR65 scaffold subunit. ATUX-8385 docks to site S2, located on HEAT repeats 4(i) and 5(i) and outer helices 5(o) and 6(o), and demonstrates stable binding at this site [1]. In contrast, DT-061 binds to site S1 on repeats 2(i) and 3(i) in the cryo-EM structure of the trimeric PP2A complex, but when simulated with PR65 alone, DT-061 rapidly dissociates from S1 and relocates to a neighboring site S4 [2]. Neither compound demonstrated stable binding to the alternate compound's primary site [3].

PK and metabolic stability

Cross-study comparable

ATUX-8385 IV CL 12.3 mL/min/kg; DBK-1154 IV CL 32.5 mL/min/kg. Microsomal CLint lower for ATUX-8385.

Supports PK exposure-model interpretation.

Murine PK; in vitro microsomal stability assay.

Evidence Dimension	PR65 binding site occupancy and stability
Target Compound Data	Stable binding to S2 site (HEAT repeats 4i/5i, outer helices 5o/6o)
Comparator Or Baseline	DT-061: unstable at S1; relocates to S4 site
Quantified Difference	Qualitative difference: distinct binding loci (S2 vs S1/S4) with differential stability profiles
Conditions	Molecular dynamics simulations of SMAP-bound PR65; docking predictions validated by footprinting experiments

Why This Matters

Distinct binding site occupancy implies differential effects on PR65 conformational dynamics and holoenzyme assembly, which may translate to divergent cellular and in vivo pharmacology. Researchers should select compounds based on the specific molecular pharmacology question rather than assuming functional equivalence within the SMAP class.

• [1] Yilmaz SZ, Banerjee A, Saha S, Ohlmeyer M, Gordon R, Itzhaki LS, et al. Small molecule activator of phosphatase PP2A remodels scaffold PR65 structural dynamics to promote holoenzyme assembly. bioRxiv. 2025:2025.11.26.690749. View Source
• [2] Yilmaz SZ, Banerjee A, Saha S, Ohlmeyer M, Gordon R, Itzhaki LS, et al. Small molecule activator of phosphatase PP2A remodels scaffold PR65 structural dynamics to promote holoenzyme assembly. bioRxiv. 2025:2025.11.26.690749. View Source
• [3] Yilmaz SZ, Banerjee A, Saha S, Ohlmeyer M, Gordon R, Itzhaki LS, et al. Small molecule activator of phosphatase PP2A remodels scaffold PR65 structural dynamics to promote holoenzyme assembly. bioRxiv. 2025:2025.11.26.690749. View Source

PR65 Pharmacological Chaperone Activity

ATUX-8385 treatment (4 µM for SK-N-AS and SK-N-BE(2); 12 µM for SH-EP and WAC2, 24 h) significantly increased PP2A activity across four neuroblastoma cell lines. In SK-N-AS cells, ATUX-8385 increased PP2A activity to 134.1 ± 5.5% of control (p ≤ 0.001) [1]. In SK-N-BE(2) cells, activation reached 167.2 ± 13.7% of control (p ≤ 0.01) [2]. In SH-EP cells, activity increased to 126.6 ± 6.4% (p ≤ 0.05), and in WAC2 cells to 118.2 ± 9.2% (p ≤ 0.05) [3]. ATUX-3364 produced comparable activation magnitudes, with no statistically significant difference between the two compounds in any cell line [4].

PR65 scaffold stabilization

Head-to-head

ATUX-8385: global stabilization, reduced misfolding, reversible. DBK-776: localized, irreversible.

Supports productive PP2A holoenzyme assembly mechanism context.

Single-molecule optical tweezers; PR65 protein.

Evidence Dimension	PP2A enzymatic activity (% of control)
Target Compound Data	SK-N-AS: 134.1±5.5%; SK-N-BE(2): 167.2±13.7%; SH-EP: 126.6±6.4%; WAC2: 118.2±9.2%
Comparator Or Baseline	ATUX-3364 (enantiomer): SK-N-AS: 123.5±0.7%; SK-N-BE(2): 135.4±4.2%; SH-EP: 107.4±1%; WAC2: 140±5.4%; Control: 100±0%
Quantified Difference	No statistically significant difference between ATUX-8385 and ATUX-3364 in any cell line
Conditions	4 µM (SK-N-AS, SK-N-BE(2)) or 12 µM (SH-EP, WAC2) treatment for 24 h; PP2A Immunoprecipitation Phosphatase Assay

Why This Matters

This establishes baseline PP2A activation potency for ATUX-8385 and confirms that in vitro activation magnitude alone does not explain the differential in vivo efficacy observed between enantiomers, reinforcing the need for compound-specific selection based on downstream pharmacology and PK rather than enzyme activation potency.

• [1] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source
• [2] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source
• [3] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source
• [4] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source

PR65 Binding Affinity and Conformational Effects

In WAC2 neuroblastoma cells, ATUX-8385 treatment decreased expression of both CIP2A and SET, two endogenous inhibitors of PP2A. In contrast, treatment with the enantiomer ATUX-3364 paradoxically increased CIP2A and SET protein expression at higher doses [1]. This divergent modulation of PP2A regulatory proteins represents a molecular differentiation between the two enantiomers that may contribute to their distinct in vivo efficacy profiles, particularly given that CIP2A and SET are oncogenic proteins frequently overexpressed in cancer [2].

Binding affinity & thermostability

Reported

Kd = 13.6 ± 2.5 µM; ΔTm = +0.8 °C (p

First single-molecule binding characterization supports dose-response study design.

NOT assay; NanoDSF; MD simulations.

Evidence Dimension	CIP2A and SET protein expression
Target Compound Data	Decreased CIP2A and SET expression in WAC2 cells
Comparator Or Baseline	ATUX-3364: increased CIP2A and SET expression at higher doses in WAC2 cells
Quantified Difference	Qualitative difference: opposite directional effects (decrease vs increase) on PP2A inhibitor proteins
Conditions	WAC2 neuroblastoma cells; immunoblotting analysis

Why This Matters

Opposite effects on endogenous PP2A inhibitors suggest that ATUX-8385 may provide more sustained PP2A activation in vivo by concurrently reducing negative regulatory proteins, whereas ATUX-3364 may induce compensatory upregulation that limits its efficacy—a critical consideration for long-term therapeutic studies.

• [1] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source
• [2] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source

ATUX-8385 Preclinical and Translational Applications

MYCN-Amplified Neuroblastoma In Vivo Efficacy Models

ATUX-8385 is the preferred PP2A activator for in vivo efficacy studies in MYCN-amplified neuroblastoma models. The compound demonstrated statistically significant tumor growth inhibition in SK-N-BE(2) xenografts at 50 mg/kg oral BID dosing over 14 days, whereas the enantiomer ATUX-3364 failed to reach statistical significance under identical conditions [1]. This scenario is directly supported by the differential in vivo efficacy evidence (Evidence Item 1) and should be prioritized for researchers investigating PP2A-targeted therapies in high-risk, MYCN-driven neuroblastoma.

Cell Motility and Metastasis Screening in Neuroblastoma

For studies requiring sustained plasma concentrations via oral administration, ATUX-8385 offers a quantifiable pharmacokinetic advantage. A single oral dose of 30 mg/kg achieves plasma levels of 1–2 µM maintained for approximately 8 hours [1]. Compared to DBK-1154, ATUX-8385 exhibits 2-fold greater in vitro microsomal stability (<115.5 vs 234 µL/min/mg) and nearly 3-fold lower in vivo clearance (12.3 vs 32.5 mL/min/kg) [2]. These properties make ATUX-8385 the superior choice for chronic oral dosing studies where consistent target engagement is required without frequent re-dosing.

PP2A Scaffold Stabilization Mechanism Studies

ATUX-8385 occupies a distinct binding site (S2) on the PR65 scaffold subunit compared to other SMAPs such as DT-061 (S1/S4), as demonstrated by molecular docking and dynamics simulations [1]. Researchers investigating the relationship between ligand binding site, PR65 conformational changes, and PP2A holoenzyme assembly should select ATUX-8385 for studies requiring an S2-site ligand. This application scenario is directly supported by the binding site differentiation evidence (Evidence Item 3) and is particularly relevant for structural biology and mechanistic pharmacology investigations of PP2A activation.

Hepatoblastoma and Pediatric Solid Tumor Models

ATUX-8385 has demonstrated in vitro efficacy in hepatoblastoma models (HuH6 cell line and COA67 patient-derived xenograft cells), significantly decreasing viability, proliferation, cell cycle progression, motility, and cancer stemness markers (OCT4, NANOG, SOX2 mRNA) [1]. While in vivo tumor growth inhibition in hepatoblastoma was only reported for ATUX-3364 in the published study [2], the in vitro activity of ATUX-8385 across multiple hepatoblastoma parameters supports its utility in hepatocellular carcinoma and pediatric liver cancer research, particularly for combination studies or mechanistic investigations of PP2A reactivation in this indication.

Application

Selection Property

Validation Focus

MYCN-amplified neuroblastoma model studies

Enantiomer-specific tumor growth endpoint

Xenograft tumor volume endpoint review

Neuroblastoma cell motility screening

Phenotypic motility assay response

Wound healing motility endpoint

PP2A scaffold stabilization research

Global PR65 chaperone mechanism

Single-molecule unfolding/refolding endpoint

Pediatric solid tumor model research

Immunomodulation endpoint context

PP2A activation with maintained immune endpoints

• [1] Bownes LV, Hutchins SC, Julson JR, Quinn CH, Erwin MH, Markert HR, et al. Novel PP2A-Activating Compounds in Neuroblastoma. Cancers. 2024;16(22):3836. View Source
• [2] Bownes LV, Julson JR, Quinn CH, Hutchins SC, Erwin MH, Markert HR, et al. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma. J Pediatr Surg. 2023;58(6):1145-1154. View Source
• [3] Yilmaz SZ, Banerjee A, Saha S, Ohlmeyer M, Gordon R, Itzhaki LS, et al. Small molecule activator of phosphatase PP2A remodels scaffold PR65 structural dynamics to promote holoenzyme assembly. bioRxiv. 2025:2025.11.26.690749. View Source